![molecular formula C5H2Cl2FNO2S B1425965 3-Chloro-5-fluoropyridine-2-sulfonyl chloride CAS No. 1261468-15-8](/img/structure/B1425965.png)
3-Chloro-5-fluoropyridine-2-sulfonyl chloride
Overview
Description
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 3-Chloro-5-fluoropyridine-2-sulfonyl chloride, is a complex process. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Molecular Structure Analysis
The molecular structure of 3-Chloro-5-fluoropyridine-2-sulfonyl chloride consists of a pyridine ring with chlorine, fluorine, and sulfonyl chloride substituents. The presence of these substituents gives the compound its unique physical and chemical properties.Scientific Research Applications
Synthesis of (Poly)halo-Substituted Diarylsulfones
3-Chloro-5-fluoropyridine-2-sulfonyl chloride is utilized in the synthesis of (poly)halo-substituted diarylsulfones through palladium-catalyzed C-H bond sulfonylation. This process allows for efficient creation of halo-substituted diarylsulfones, which are useful in various chemical transformations (Sasmal, Bera, Doucet, & Soulé, 2018).
Synthesis of N-Substituted Sulfonylamides
This compound is involved in synthesizing 3-cyanopyridine-2-sulfonyl chlorides, leading to the formation of N-substituted sulfonylamides. These are valuable in various chemical processes and pharmaceutical applications (Dmitrieva, Dyadyuchenko, Strelkov, & Kaigorodova, 2009).
Crystallography of Fluoroisoquinoline Derivatives
The compound is key in studying the crystallography of fluoroisoquinoline derivatives. Understanding these molecular structures helps in designing more effective chemicals and pharmaceuticals (Ohba, Gomi, Ohgiya, & Shibuya, 2012).
Noncovalent Interactions Analysis
It plays a role in analyzing the noncovalent interactions of aromatic sulfonyl fluoride and sulfonyl chloride motifs. This research is crucial for understanding molecular interactions and developing new materials (Bellia, Teodoro, Barbosa, Zeller, Mirjafari, & Hillesheim, 2022).
Synthesis of Halogeno Nucleosides
This compound is used in the synthesis of halogeno nucleosides, contributing significantly to the development of new pharmaceuticals and therapeutic agents (Hřebabecký & Beránek, 1978).
Preparation of Heteroaryl Sulfonamides
It is essential in the preparation of heteroaryl sulfonamides from heteroaryl thiols. These sulfonamides have applications in chemical biology and drug discovery (Wright & Hallstrom, 2006).
Solid-Phase Synthesis of Oxazolidin-2-ones
3-Chloro-5-fluoropyridine-2-sulfonyl chloride is utilized in the solid-phase synthesis of 1,3-oxazolidin-2-ones, which have significant potential in creating new antibacterial agents (Holte, Thijs, & Zwanenburg, 1998).
Mechanistic Studies in Chemical Reactions
The compound aids in understanding the mechanisms of hydrolyses of various acid derivatives, which is crucial in the field of organic chemistry (Bentley, 2015).
Future Directions
Fluoropyridines, such as 3-Chloro-5-fluoropyridine-2-sulfonyl chloride, have been gaining interest due to their potential applications in various fields. Over the years, many fluorinated medicinal and agrochemical candidates have been discovered and the interest toward development of fluorinated chemicals has been steadily increased . This suggests a promising future for the research and development of 3-Chloro-5-fluoropyridine-2-sulfonyl chloride and similar compounds.
properties
IUPAC Name |
3-chloro-5-fluoropyridine-2-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2FNO2S/c6-4-1-3(8)2-9-5(4)12(7,10)11/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMTMGYHWIPOAQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)S(=O)(=O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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